Medicagenic acid-3-O-glucopyranoside

• CAS No.: 49792-23-6
• Product Name: Medicagenic acid-3-O-glucopyranoside
• Molecular Formula: C36H56O11
• Molecular Weight: 664.8 g/mol
• IUPAC Name: 2-hydroxy-4,6a,6b,11,11,14b-hexamethyl-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-4,8a-dicarboxylic acid
• Standard InChI: InChI=1S/C36H56O11/c1-31(2)11-13-36(30(44)45)14-12-33(4)18(19(36)15-31)7-8-22-32(3)16-20(38)27(35(6,29(42)43)23(32)9-10-34(22,33)5)47-28-26(41)25(40)24(39)21(17-37)46-28/h7,19-28,37-41H,8-17H2,1-6H3,(H,42,43)(H,44,45)
• Standard InChIKey: XCHARIIIZLLEBL-UHFFFAOYSA-N
• Isomeric SMILES: C[C@@]12CCC3[C@@]([C@H]1CC=C4[C@]2(CC[C@@]5([C@@H]4CC(CC5)(C)C)C(=O)O)C)(C[C@@H]([C@@H](C3(C)C(=O)O)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O)O)C
• SMILES: CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(C(C5(C)C(=O)O)OC6C(C(C(C(O6)CO)O)O)O)O)C)C)C2C1)C)C(=O)O)C
• Canonical SMILES: CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(C(C5(C)C(=O)O)OC6C(C(C(C(O6)CO)O)O)O)O)C)C)C2C1)C)C(=O)O)C
• Melting Point: 253-255°C
• Physical Description: Solid
• Description: Medicagenic acid 3-O-beta-D-glucoside, also known as medicagenate 3-O-b-D-glucoside or medicagenic acid-3-O-glucopyranoside, belongs to the class of organic compounds known as triterpene saponins. These are glycosylated derivatives of triterpene sapogenins. The sapogenin moiety backbone is usually based on the oleanane, ursane, taraxastane, bauerane, lanostane, lupeol, lupane, dammarane, cycloartane, friedelane, hopane, 9b, 19-cyclo-lanostane, cycloartane, or cycloartanol skeleton. Medicagenic acid 3-O-beta-D-glucoside exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, medicagenic acid 3-O-beta-D-glucoside is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, medicagenic acid 3-O-beta-D-glucoside can be found in cereals and cereal products. This makes medicagenic acid 3-O-beta-D-glucoside a potential biomarker for the consumption of this food product.
• Synonyms: Compound G2; medicagenic acid-3-O-glucopyranoside; medicagenic acid-3-O-glucopyranoside, potassium salt, (2beta,3beta,4alpha)-isome
• PubChem Compound: 13732714
• Last Modified: Nov 11 2021